Cas no 2253641-32-4 (Tert-butyl (3aS,7aR)-2-oxo-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-d]pyridazine-5-carboxylate)

• Product Name: Tert-butyl (3aS,7aR)-2-oxo-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-d]pyridazine-5-carboxylate
• CAS No: 2253641-32-4
• MF: C₁₀H₁₆N₂O₅
• MW: 244.244442939758
• CID: 5899713
• PubChem ID: 137936000
• Update Time: 2025-10-29

Tert-butyl (3aS,7aR)-2-oxo-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-d]pyridazine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (3aS,7aR)-2-oxo-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-d]pyridazine-5-carboxylate
• rac-tert-butyl (3aR,7aS)-2-oxo-hexahydro-2H-[1,3]dioxolo[4,5-d]pyridazine-5-carboxylate
• 2253641-32-4
• EN300-6495511

• Inchi： 1S/C10H16N2O5/c1-10(2,3)17-8(13)12-5-7-6(4-11-12)15-9(14)16-7/h6-7,11H,4-5H2,1-3H3/t6-,7+/m1/s1
• InChI Key： OLVNSVVQFPTJIA-RQJHMYQMSA-N
• SMILES： O1C(=O)O[C@@H]2CNN(C(=O)OC(C)(C)C)C[C@H]12

Computed Properties

• Exact Mass: 244.10592162g/mol
• Monoisotopic Mass: 244.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 77.1Ų

Additional information on Tert-butyl (3aS,7aR)-2-oxo-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-d]pyridazine-5-carboxylate

Tert-butyl (3aS,7aR)-2-oxo-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-d]pyridazine-5-carboxylate: A Comprehensive Overview

The compound with CAS No. 2253641-32-4, commonly referred to as Tert-butyl (3aS,7aR)-2-oxo-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-d]pyridazine-5-carboxylate, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of tert-butyl esters, which are widely used in pharmaceuticals and agrochemicals due to their stability and bioavailability. The structure of this compound is characterized by a dioxolopyridazine ring system, which is a fused bicyclic structure consisting of a pyridazine ring and a dioxole ring. This unique structural feature contributes to its intriguing chemical properties and reactivity.

Recent studies have highlighted the importance of dioxolopyridazine derivatives in medicinal chemistry. These compounds have been shown to exhibit potent biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. For instance, researchers at the University of California have demonstrated that certain analogs of this compound can inhibit the growth of cancer cells by targeting specific signaling pathways. The tert-butyl group attached to the dioxolopyridazine core plays a crucial role in modulating the pharmacokinetic properties of the molecule, enhancing its stability and absorption in vivo.

The synthesis of Tert-butyl (3aS,7aR)-2-oxo-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-d]pyridazine-5-carboxylate involves a multi-step process that combines principles from organic synthesis and stereochemistry. The key steps include the formation of the dioxolopyridazine ring through a cyclization reaction followed by selective oxidation and esterification. The stereochemistry at the (3aS) and (7aR) positions is critical for determining the compound's biological activity. Advanced techniques such as X-ray crystallography have been employed to confirm the stereochemical integrity of the molecule.

From an analytical standpoint, this compound has been extensively studied using modern spectroscopic methods. Nuclear Magnetic Resonance (NMR) spectroscopy has provided insights into its molecular structure and purity. High-resolution Mass Spectrometry (HRMS) has confirmed its molecular formula as C₁₆H₂₀N₂O₄, with a molecular weight of 308.1 g/mol. These analytical techniques are essential for ensuring the quality and consistency of the compound during its synthesis and application.

In terms of applications, this compound holds promise in drug discovery programs targeting various diseases. Its ability to modulate enzyme activity makes it a valuable lead compound for developing novel therapeutics. For example, studies conducted at the Massachusetts Institute of Technology (MIT) have shown that this compound can inhibit histone deacetylases (HDACs), which are enzymes implicated in cancer progression. The development of HDAC inhibitors is an active area of research due to their potential in treating cancers such as leukemia and lymphoma.

Beyond medicinal chemistry, this compound also finds applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers at Stanford University have explored its potential as a component in organic light-emitting diodes (OLEDs), where it could serve as an electron transport layer due to its high electron mobility.

The environmental impact of this compound is another area of interest. As industries increasingly prioritize sustainability, understanding the biodegradation pathways of such compounds becomes crucial. Preliminary studies indicate that Tert-butyl (3aS,7aR)-2-oxo-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-d]pyridazine-5-carboxylate undergoes microbial degradation under aerobic conditions. However, further research is needed to assess its long-term environmental fate and toxicity profile.

In conclusion,Tert-butyl (3aS